![molecular formula C42H45N4O5+ B200838 Serpentinine CAS No. 36519-42-3](/img/structure/B200838.png)
Serpentinine
Overview
Description
Serpentine is a green-colored crystal made of hydrated magnesium silicate minerals, with a blotched and splattered pattern, similar to a snake or serpent’s skin, hence its name . Its color varies from light green to dark green and it is fairly common around the world .
Synthesis Analysis
Serpentinites are formed when the mantle peridotite minerals olivine and orthopyroxene react with seawater to form chrysotile and lizardite . A synthesis and meta-analysis of the Fe chemistry of serpentinites and serpentine minerals has been conducted, revealing that iron can be partitioned into a variety of secondary mineral phases and undergo variable extents of oxidation and/or reduction during serpentinization .Molecular Structure Analysis
Serpentine is a group of approximately twenty minerals with a general composition of Mg 3-x (M) x Si 2-y (T) y O 5 (OH) 4, where the site M can be occupied by Mg 2+, Fe 2+, Fe 3+, Al 3+, Ni 2+, Mn 2+, Zn 2+ and the site T by Si 4+, Al 3+, Fe 3+ . The structural unit of serpentines is a layer with a thickness of 0.72 nm in which the Mg trioctahedral sheet [MgO 2 (OH) 4] 6- is connected to the tetrahedral silicate sheet [Si 2 O 5] 2- .Chemical Reactions Analysis
During serpentinization, the mantle peridotite minerals olivine and orthopyroxene react with seawater to form chrysotile and lizardite . The iron chemistry of serpentinites and serpentine group minerals is often invoked as a record of the setting and conditions of serpentinization because Fe behaviour is influenced by reaction conditions .Physical And Chemical Properties Analysis
Serpentine has a Mohs Scale Hardness of 3 – 6, a specific gravity of 2.5 – 2.6, and a streak of white . Its luster can be greasy, silky, or waxy, and it has a monoclinic crystal system . The chemical formula of serpentine is (Mg,Fe,Ni,Al,Zn,Mn)₂₋₃ (Si,Al,Fe)₂O₅ (OH)₄ .Scientific Research Applications
Serpentinization in Celestial Bodies
Research by Holm et al. (2015) explores serpentinization in celestial bodies, including planets, moons, and comets. This process involves the hydrolysis and transformation of primary ferromagnesian minerals into H2-rich fluids and secondary minerals. It's significant for the potential abiotic synthesis of organic compounds and the origins of life in the Universe.
Geological Roles of Serpentinites
Guillot and Hattori (2013) discuss the essential roles of serpentinites in geodynamics and arc volcanism, as well as sustainable development and the origin of life. Serpentinites, formed by the hydration of olivine-rich ultramafic rocks, play crucial roles in various geological settings, including acting as a lubricant along plate boundaries and contributing to geochemical cycles in subduction zones (Guillot & Hattori, 2013).
Properties and Applications of Serpentinites
Carmignano et al. (2020) review the structures, properties, and applications of serpentinites, a mineral family rich in Mg silicate. They highlight its applications in various fields such as construction, agriculture, steel production, and environmental remediation, such as CO2 capture and catalysis (Carmignano et al., 2020).
pH Effects on Serpentinization Reactions
McCollom et al. (2020) examine how pH affects serpentinization reactions and hydrogen generation. Their study indicates that alkaline conditions promote increased rates of reaction and hydrogen production, which could support biological activity in serpentinizing systems (McCollom et al., 2020).
Microbial Communities in Serpentinizing Groundwater
Twing et al. (2017) describe the microbial communities in hyperalkaline groundwater influenced by serpentinization. Their research shows how environmental factors like pH, methane, and carbon monoxide are associated with the predominant subsurface microbial communities in these habitats (Twing et al., 2017).
Serpentinite Carbonation for CO2 Sequestration
Power, Wilson, and Dipple (2013) discuss the potential of serpentinites in carbonation reactions for CO2 sequestration. They explore various methods, including high-temperature carbonation reactors and carbonating alkaline mine wastes, to offset industrial emissions and contribute to global-scale CO2 sequestration (Power et al., 2013).
Soil Improvement and Agricultural Applications
Alovisi et al. (2019) investigate the effects of serpentinite as a soil amendment on wheat crop productivity. Their study shows that serpentinite can improve soil chemical attributes, thereby enhancing crop yield and productivity in a no-tillage system (Alovisi et al., 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Serpentinine, also known as NSC72123, is an alkaloid component found in the root of the plant Rauwolfia serpentina . The primary targets of this compound are the insulin receptors (IR) . These receptors play a crucial role in the regulation of blood glucose levels by mediating the effects of insulin .
Mode of Action
This compound interacts with its targets, the insulin receptors, by binding to the extracellular domain of IR with an affinity of 2.883 × 10 −6 M . This interaction enhances the ability of insulin to activate the insulin signaling pathway . It also independently activates AMPK phosphorylation, thus stimulating glucose uptake by cells .
Biochemical Pathways
The interaction of this compound with insulin receptors affects the insulin signaling pathway . This pathway is crucial for the regulation of glucose metabolism. When this compound binds to the insulin receptors, it significantly enhances the ability of insulin to activate this pathway, leading to increased glucose uptake .
Pharmacokinetics
It’s known that this compound can be administered through injection, as done in animal models of diabetes . More research is needed to fully understand the ADME properties of this compound and their impact on its bioavailability.
Result of Action
The binding of this compound to insulin receptors and the subsequent enhancement of the insulin signaling pathway lead to significant cellular effects. These include an increase in the glucose uptake capacity of cells . In animal models of diabetes, this compound has been shown to enhance the effect of insulin in regulating blood glucose .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the tectonic environment of the serpentinization process, which forms this compound, dictates the abundance of fluid-mobile elements in serpentinites . These elements could potentially influence the action of this compound.
properties
IUPAC Name |
methyl 11-[2-[(3E)-3-ethylidene-2,4,6,7,12,12b-hexahydro-1H-indolo[2,3-a]quinolizin-2-yl]-3-methoxy-3-oxopropyl]-16-methyl-17-oxa-3-aza-13-azoniapentacyclo[11.8.0.02,10.04,9.015,20]henicosa-1(13),2(10),4,6,8,11,18-heptaene-19-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C42H44N4O5/c1-5-24-19-45-15-14-27-26-10-6-8-12-34(26)43-39(27)36(45)17-29(24)31(41(47)49-3)16-25-20-46-21-32-23(2)51-22-33(42(48)50-4)30(32)18-37(46)40-38(25)28-11-7-9-13-35(28)44-40/h5-13,20,22-23,29-32,36,43H,14-19,21H2,1-4H3/p+1/b24-5- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWAUBSSAJRGKPX-ZRJGMHBZSA-O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=C1CN2CCC3=C(C2CC1C(CC4=C[N+]5=C(CC6C(C5)C(OC=C6C(=O)OC)C)C7=C4C8=CC=CC=C8N7)C(=O)OC)NC9=CC=CC=C39 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C\1/CN2CCC3=C(C2CC1C(CC4=C[N+]5=C(CC6C(C5)C(OC=C6C(=O)OC)C)C7=C4C8=CC=CC=C8N7)C(=O)OC)NC9=CC=CC=C39 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C42H45N4O5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
685.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
36519-42-3 | |
Record name | Serpentinine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=72123 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the basic structure of Serpentinine?
A1: this compound is a bisindole alkaloid isolated from plants of the Rauwolfia genus, particularly Rauwolfia serpentina. Its structure has been elucidated using X-ray crystallography. []
Q2: What is the molecular formula and weight of this compound?
A2: The molecular formula of this compound is C42H44N4O5. Its molecular weight is 696.82 g/mol. [, ]
Q3: How does this compound compare to other Rauwolfia alkaloids like reserpine?
A5: Both this compound and reserpine are alkaloids found in Rauwolfia serpentina, but they differ in their structure and pharmacological activity. Reserpine exhibits sedative and hypnotic effects and is used to treat hypertension. [] In contrast, this compound is a quaternary compound, limiting its central nervous system activity. []
Q4: What are the traditional medicinal uses of Rauwolfia serpentina?
A6: Rauwolfia serpentina has a long history of use in traditional Indian medicine for various ailments, including hypertension, mental agitation, epilepsy, anxiety, insomnia, and even insanity. [, ]
Q5: Besides this compound and reserpine, what other alkaloids are present in Rauwolfia serpentina?
A7: Rauwolfia serpentina contains a diverse array of alkaloids, with over 50 identified. Besides this compound and reserpine, other significant alkaloids include ajmaline, ajmalicine, ajmalinine, deserpidine, indobine, indobinine, rescinnamine, rescinnamidine, sarpagine, and yohimbine. [, ]
Q6: What are the challenges associated with the isolation and characterization of this compound?
A8: The presence of numerous structurally similar alkaloids in Rauwolfia serpentina makes the isolation and purification of individual alkaloids, including this compound, challenging. [] Sophisticated techniques like countercurrent distribution have been used to separate these alkaloids. [] Additionally, spectrophotometric methods have been developed for the quantification of specific alkaloids like this compound, ajmalicine, and serpentine. []
Q7: What are the implications of molecular networking in the study of Rauwolfia alkaloids?
A9: Molecular networking, a powerful analytical tool, has become increasingly important in studying complex natural product mixtures like those found in Rauwolfia species. This approach allows researchers to quickly identify known compounds and uncover new ones, even in previously well-studied species. [] This is exemplified by the identification of five new monoterpene indole alkaloids, including four related to this compound, in Picralima nitida, a plant previously considered well-studied. []
Q8: What is the significance of studying the structure-activity relationship (SAR) of this compound and related compounds?
A10: Understanding the SAR of this compound and its analogues is crucial for developing new drugs with improved pharmacological properties. By systematically modifying the this compound structure and evaluating the resulting changes in activity, potency, and selectivity, researchers can gain insights into the essential structural features responsible for its biological effects. [, ] This knowledge can guide the design of novel therapeutic agents with enhanced efficacy and reduced side effects.
Q9: Why is Rauwolfia serpentina considered an endangered species, and what are the implications for research on this compound?
A11: Rauwolfia serpentina faces endangerment due to overexploitation driven by its medicinal importance and habitat loss. [] This situation necessitates the development of sustainable methods for its propagation and conservation. Plant tissue culture techniques, including indirect organogenesis and somatic embryogenesis, offer promising approaches for the rapid and large-scale multiplication of this valuable plant, ensuring a consistent supply of this compound and other medicinally important alkaloids. [, ]
Q10: What analytical techniques are employed in the study of this compound?
A10: Various analytical methods are crucial in the study of this compound, ranging from its isolation and structural elucidation to the investigation of its pharmacological properties. These include:
- Chromatographic Techniques: Countercurrent distribution for the fractionation of Rauwolfia alkaloids, and ultra-high-performance liquid chromatography (UHPLC) for separation and quantification of alkaloids like this compound. [, ]
- Spectroscopic Methods: X-ray crystallography for determining the three-dimensional structure, and spectrophotometry for quantifying this compound and related alkaloids. [, ]
- Spectropolarimetry: The use of tools like ORD (Optical Rotatory Dispersion) to determine the absolute configuration of this compound and related compounds by analyzing their Cotton effects. This is particularly useful in understanding the stereochemistry of these complex natural products. []
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